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Introduction
2,3-Diphenylquinoxaline and its derivatives are a class of nitrogen-containing heterocyclic

compounds that have garnered significant interest in the field of organic electronics. Their rigid

structure, high thermal stability, and tunable electronic properties make them versatile materials

for various applications within Organic Light-Emitting Diodes (OLEDs). These compounds can

function as emissive materials, host materials for phosphorescent emitters, and electron

transport materials. This document provides a comprehensive overview of the application of

2,3-diphenylquinoxaline in OLEDs, including detailed experimental protocols and

performance data.

Key Applications of 2,3-Diphenylquinoxaline in
OLEDs
2,3-Diphenylquinoxaline derivatives are primarily utilized in three key roles within the OLED

device architecture:

Emissive Materials: When incorporated into the emissive layer (EML), these compounds can

emit light of various colors, typically in the blue to yellow range, upon electrical excitation.
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Their emission properties can be tuned by chemical modification of the quinoxaline core or

the peripheral phenyl groups.

Host Materials: Due to their high triplet energy, certain 2,3-diphenylquinoxaline derivatives

are excellent host materials for phosphorescent guest emitters (dopants). They facilitate

efficient energy transfer to the guest molecules, enabling the fabrication of highly efficient

phosphorescent OLEDs (PhOLEDs).

Electron Transport Materials (ETMs): The electron-deficient nature of the quinoxaline core

allows these materials to effectively transport electrons from the cathode towards the

emissive layer, contributing to balanced charge injection and recombination within the

device.

Data Presentation
The performance of OLEDs incorporating 2,3-diphenylquinoxaline derivatives is summarized

in the following tables.

As an Emissive Material (in Iridium Complexes)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://www.benchchem.com/product/b159395?utm_src=pdf-body
https://www.benchchem.com/product/b159395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emitter
(Iridium
Comple
x with
2,3-
Dipheny
lquinox
aline
Ligand)

Device
Architec
ture

Max.
EQE (%)

Max.
Power
Efficien
cy
(lm/W)

Max.
Current
Efficien
cy
(cd/A)

Max.
Lumina
nce
(cd/m²)

Emissio
n Color

Referen
ce

Ir4 with

6,7-

difluoro-

2,3-bis(4-

fluorophe

nyl)quino

xaline

ligand

ITO/MoO

₃/TAPC/T

cTa:Ir4/2

6DCzPP

y:Ir4/Tm

PyPB/LiF

/Al

19.9 13.7 16.6 25,926
Deep

Red
[1]

Ir4 with

6,7-

difluoro-

2,3-bis(4-

fluorophe

nyl)quino

xaline

ligand

ITO/MoO

₃/TAPC/T

cTa:Ir4/2

6DCzPP

y:Ir4/Tm

PyPB/LiF

/Al

17.8 12.0 14.0 20,676
Deep

Red
[2]

As a Host Material for Phosphorescent Emitters

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2017/tc/c7tc00348j
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05530g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Host
Materi
al

Dopan
t
(Guest
)

Device
Archit
ecture

Max.
EQE
(%)

Max.
Power
Efficie
ncy
(lm/W)

Max.
Curren
t
Efficie
ncy
(cd/A)

Max.
Lumin
ance
(cd/m²)

Emissi
on
Color

Refere
nce

3-(2,3-

dipheny

lquinox

alin-6-

yl)-9-

phenyl-

9H-

carbazo

le (M1)

Red

Phosph

or

Not

Specifie

d

14.66 19.95 28.57 28,619 Red [1]

3-(4-

(2,3-

dipheny

lquinox

alin-6-

yl)phen

yl)-9-

phenyl-

9H-

carbazo

le (M2)

Red

Phosph

or

Not

Specifie

d

15.07 20.45 29.29 28,818 Red [1]

2,3-

di(9H-

carbazo

l-9-

yl)quino

xaline

(DCQ)

Yellow

Phosph

or (3%

doping)

Not

Specifie

d

24.6 - - - Yellow [2]

2,3-

di(9H-

Yellow

Phosph

Not

Specifie

- 49.6 - - Yellow [2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2017/tc/c7tc00348j
https://pubs.rsc.org/en/content/articlelanding/2017/tc/c7tc00348j
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05530g
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra05530g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbazo

l-9-

yl)quino

xaline

(DCQ)

or (5%

doping)

d

Experimental Protocols
Synthesis of 2,3-Diphenylquinoxaline
A common and straightforward method for the synthesis of 2,3-diphenylquinoxaline is the

condensation reaction between o-phenylenediamine and benzil.

Materials:

o-Phenylenediamine

Benzil

Rectified Spirit (Ethanol)

Procedure:

Prepare a warm solution of benzil (0.01 mol, 2.1 g) in rectified spirit (8 mL).

Prepare a solution of o-phenylenediamine (0.01 mol, 1.1 g) in rectified spirit (8 mL).

Add the o-phenylenediamine solution to the warm benzil solution.

Warm the mixture on a water bath for approximately 30 minutes.

Add water to the reaction mixture until a slight cloudiness persists.

Allow the mixture to cool to room temperature.

Filter the precipitate and recrystallize from aqueous ethanol to obtain pure 2,3-
diphenylquinoxaline.
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Fabrication of a Multilayer OLED via Thermal
Evaporation
This protocol describes a general procedure for the fabrication of a multilayer OLED using

thermal evaporation, a common technique for depositing thin organic films.

Materials and Equipment:

Indium Tin Oxide (ITO) coated glass substrates

Hole Injection Layer (HIL) material (e.g., MoO₃)

Hole Transport Layer (HTL) material (e.g., TAPC)

Host and Guest (dopant) materials for the Emissive Layer (EML) (e.g., TcTa as host and an

Iridium complex of a 2,3-diphenylquinoxaline derivative as guest)

Electron Transport Layer (ETL) material (e.g., TmPyPB)

Electron Injection Layer (EIL) material (e.g., LiF)

Metal for cathode (e.g., Aluminum)

High-vacuum thermal evaporation system (pressure < 10⁻⁶ Torr)

Substrate cleaning solutions (e.g., detergent, deionized water, acetone, isopropanol)

Ultrasonic bath

UV-Ozone cleaner

Procedure:

Substrate Cleaning:

Clean the ITO-coated glass substrates by sequential ultrasonication in detergent,

deionized water, acetone, and isopropanol (15 minutes each).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b159395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the substrates with a stream of high-purity nitrogen.

Treat the substrates with UV-Ozone for 10-15 minutes to improve the work function of the

ITO and enhance hole injection.

Layer Deposition:

Transfer the cleaned substrates into the high-vacuum thermal evaporation chamber.

Sequentially deposit the organic layers and the cathode without breaking the vacuum. The

deposition rates and thicknesses should be precisely controlled using quartz crystal

monitors.

Hole Injection Layer (HIL): Deposit MoO₃ to a thickness of approximately 5 nm.

Hole Transport Layer (HTL): Deposit TAPC to a thickness of approximately 30 nm.

Emissive Layer (EML): Co-evaporate the host material (e.g., TcTa) and the 2,3-
diphenylquinoxaline-based guest emitter. The doping concentration of the guest is

critical and typically ranges from 2 wt% to 10 wt%. The total thickness of the EML is

usually around 10-20 nm. For a double-EML structure, two separate EMLs with different

host materials or doping concentrations can be deposited consecutively.[1][2]

Electron Transport Layer (ETL): Deposit TmPyPB to a thickness of approximately 40 nm.

Electron Injection Layer (EIL): Deposit a thin layer of LiF (approximately 1 nm) to facilitate

electron injection from the cathode.

Cathode: Deposit Aluminum (Al) to a thickness of about 100 nm.

Encapsulation:

To prevent degradation from moisture and oxygen, the fabricated OLED device should be

encapsulated immediately using a glass lid and a UV-curable epoxy resin in a nitrogen-

filled glovebox.

Characterization of OLEDs
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Equipment:

Source measure unit (SMU)

Spectrometer or spectroradiometer

Photodiode with an integrating sphere (for EQE measurements)

Procedure:

Current Density-Voltage-Luminance (J-V-L) Characteristics:

Apply a forward bias voltage to the OLED using the SMU and measure the corresponding

current flowing through the device. The current density (J) is calculated by dividing the

current by the active area of the pixel.

Simultaneously, measure the light output (luminance, L) from the device using a calibrated

photodiode or spectroradiometer.

Plot the J-V and L-V curves.

Efficiency Measurements:

Current Efficiency (η_c): Calculated from the L-J data using the formula: η_c = L / J. It is

expressed in candela per ampere (cd/A).

Power Efficiency (η_p): Calculated using the formula: η_p = π * L / (J * V). It is expressed

in lumens per watt (lm/W). The factor of π assumes a Lambertian emission profile.

External Quantum Efficiency (EQE): This is the ratio of the number of photons emitted

from the device to the number of electrons injected. It is measured using a calibrated

photodiode and an integrating sphere to capture all the emitted light. The

electroluminescence (EL) spectrum is also required for this calculation.

Electroluminescence (EL) Spectrum:

Measure the spectrum of the light emitted from the OLED at a specific driving voltage or

current density using a spectrometer. This provides information about the color of the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


emitted light and the Commission Internationale de l'Éclairage (CIE) color coordinates.

Mandatory Visualizations
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Caption: Synthesis of 2,3-Diphenylquinoxaline.
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Caption: Typical OLED Device Architecture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 13 Tech Support

https://www.benchchem.com/product/b159395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Substrate Cleaning
(Ultrasonication, UV-Ozone)

Vacuum Thermal Evaporation

HIL Deposition

Step 1

HTL Deposition

Step 2

EML Co-evaporation

Step 3

ETL Deposition

Step 4

EIL Deposition

Step 5

Cathode Deposition

Step 6

Encapsulation
(Nitrogen Glovebox)

Device Characterization
(J-V-L, EQE, EL Spectrum)

End

Click to download full resolution via product page

Caption: OLED Fabrication and Testing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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